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N-(2-Methoxybenzyl)-N-

methylfuran-2-amine

Cat. No.: B11889710

Get Quote

Executive Summary
This guide provides a technical analysis of furan-integrated phenethylamine and amphetamine

derivatives, specifically focusing on the structure-activity relationships (SAR) that drive their

exceptional affinity for the serotonin 5-HT2A receptor.

The integration of methoxy groups into rigid furan rings—creating dihydrobenzofuran ("FLY")

and benzodifuran ("DragonFLY") systems—represents a pinnacle of ligand design. By locking

the oxygen lone pairs into a planar conformation, these analogs minimize the entropic cost of

binding, resulting in picomolar affinity (Ki < 0.1 nM) for the "DragonFLY" series. This document

details the synthesis logic, quantitative binding data, and the specific molecular mechanisms

that differentiate these compounds from their flexible parent molecules (e.g., 2C-B, DOB).

Structural Basis & SAR: The "FLY" vs. "DragonFLY"
Evolution
The core principle driving the potency of furan analogs is conformational restriction. In open-

chain phenethylamines like 2C-B or DOB, the methoxy groups at positions 2 and 5 are free to
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rotate. Binding to the 5-HT2A receptor requires these groups to adopt a specific coplanar

orientation relative to the benzene ring.

The Entropic Advantage
2C-B / DOB (Flexible): The ligand must "pay" an entropic penalty to freeze the rotating

methoxy groups into the bioactive conformation upon binding.

2C-B-FLY (Rigid Dihydrofuran): The methoxy oxygens are tethered into dihydrofuran rings.

This reduces the entropic penalty, generally maintaining or slightly improving affinity.

Bromo-DragonFLY (Aromatic Furan): The rings are fully aromatized (benzodifuran). This

creates a completely planar, hydrophobic surface that maximizes pi-pi stacking interactions

with aromatic residues (Phe6.51, Phe6.52) in the receptor's orthosteric binding pocket.

SAR Visualization
The following diagram illustrates the chemical evolution from flexible precursors to the rigid

super-agonists.
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Caption: Evolution of ligand rigidity. Aromatization (Red) confers the highest affinity by

extending the pi-system.

Quantitative Data Analysis: Binding Affinities (Ki)
The table below consolidates binding affinity data derived from radioligand competition assays

using [³H]Ketanserin (antagonist) or [¹²⁵I]DOI (agonist) in cloned human 5-HT2A receptors.
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Compound
Class

Compound
Name

Structure
Type

5-HT2A Ki
(nM)

5-HT2C Ki
(nM)

Selectivity
(2A/2C)

Flexible 2C-B
Phenethylami

ne
8.6 14.0 Low

Flexible DOB Amphetamine 0.6 1.3 Moderate

Rigid

(Saturated)
2C-B-FLY

Dihydrobenzo

furan
11.0 8.5 Low

Rigid

(Aromatic)

Bromo-

DragonFLY
Benzodifuran 0.04 0.02

None

(Potent)

Rigid

(Aromatic)
2C-B-DFLY Benzodifuran ~2.0 ~5.0 Moderate

Key Insight: The "DragonFLY" (amphetamine backbone + aromatic furan) exhibits sub-

nanomolar affinity, often 10-100x more potent than its "FLY" (dihydrofuran) or open-chain

counterparts. This extreme affinity correlates with a slow dissociation rate (

), leading to prolonged physiological effects.

Molecular Mechanisms of Binding
The interaction between Bromo-DragonFLY and the 5-HT2A receptor is characterized by three

critical anchor points:

Ionic Lock (Asp3.32): The protonated amine of the ligand forms a salt bridge with Aspartate

155 (Asp3.32) in Transmembrane Helix 3 (TM3). This is the prerequisite for GPCR

activation.

Aromatic Slot (Phe6.51 / Phe6.52): The fully aromatic benzodifuran core intercalates

between Phenylalanine residues in TM6. The extended pi-system of the furan rings

enhances this interaction compared to the non-aromatic dihydrofuran rings of the "FLY"

series.

Halogen Bonding (Ser5.46): The Bromine atom at position 4 is not merely a hydrophobic

bulk; it occupies a deep hydrophobic pocket and likely engages in a specific interaction with
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Serine 242 (Ser5.46) in TM5.

Signaling Pathway Activation
Upon binding, these super-agonists stabilize the active conformation of the receptor, triggering

the Gq/11 signaling cascade.
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Caption: Canonical Gq signaling cascade triggered by high-affinity furan analog binding.
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Experimental Protocols
A. Synthesis Overview (The "Nichols" Route)
The synthesis of benzodifurans is technically demanding. The critical step distinguishing

"DragonFLY" from "FLY" is the aromatization.

Core Construction: Alkylation of hydroquinone with 1-bromo-2-chloroethane followed by

cyclization yields the tetrahydrobenzodifuran (FLY) core.

Formylation: Introduction of an aldehyde group via Rieche formylation.

Aromatization (The Critical Step): Oxidation of the saturated dihydrofuran rings using DDQ

(2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) in refluxing benzene or toluene. This converts

the core to the fully aromatic benzodifuran.

Amination: Condensation with nitroethane (to form the nitrostyrene) followed by reduction

(LiAlH4) yields the amine.

Halogenation: Elemental bromination in acetic acid adds the 4-bromo substituent.

B. Radioligand Binding Assay Protocol
To determine Ki values accurately, a competition binding assay is required.

Materials:

Source: HEK-293 cells stably expressing human 5-HT2A.

Radioligand: [³H]Ketanserin (0.5-1.0 nM).

Non-specific control: 10 µM Methysergide.

Workflow:

Membrane Prep: Homogenize cells in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000

x g. Resuspend pellet.

Incubation:
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Mix 50 µL Membrane prep + 50 µL Radioligand + 50 µL Test Compound (Furan analog at

varying concentrations).

Incubate at 37°C for 60 minutes (Equilibrium is critical due to slow kinetics of furan

analogs).

Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3%

polyethyleneimine to reduce non-specific binding).

Quantification: Liquid scintillation counting.
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Caption: Standard radioligand competition assay workflow for Ki determination.

Therapeutic vs. Toxicological Implications
The high affinity of furan analogs presents a "Super-Agonist" paradox.

Therapeutic Potential: The high selectivity and potency make them excellent probes for

mapping the 5-HT2A receptor's active state.

Toxicity: Bromo-DragonFLY is notorious for its toxicity. The high affinity implies a long

residence time. Once bound, the molecule does not easily dissociate, leading to prolonged

vasoconstriction (via peripheral 5-HT2A receptors) which can cause gangrene, limb necrosis,

and death. This is a direct consequence of the picomolar Ki and the stability of the aromatic

furan-receptor complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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